Cas no 24543-23-5 (Cyclopropanecarboxylicacid, 1,2,2-tricyano-3-ethyl-3-methyl-, ethyl ester)

• Product Name: Cyclopropanecarboxylicacid, 1,2,2-tricyano-3-ethyl-3-methyl-, ethyl ester
• CAS No: 24543-23-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 286529
• PubChem ID: 263706
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1,2,2-tricyano-3-ethyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1,2,2-tricyano-3-ethyl-3-methyl-, ethyl ester
• ethyl 1,2,2-tricyano-3-ethyl-3-methylcyclopropane-1-carboxylate
• 3-Aethyl-1,2,2-tricyan-3-methyl-cyclopropan-1-carbonsaeure-aethylester
• 3-Aethyl-1,2,2-tricyan-3-methyl-cyclopropancarbonsaeure-aethylester
• 3-ethyl-1,2,2-tricyano-3-methyl-cyclopropanecarboxylic acid ethyl ester
• AC1L6AA3
• AC1Q4QYM
• AG-J-25427
• AR-1I7852
• CTK4F3866
• ethyl 1,2,2-tricyano-3-ethyl-3-methylcyclopropanecarboxylate
• NSC98367
• NSC-98367
• DTXSID30294839
• 24543-23-5

• Inchi： 1S/C12H13N3O2/c1-4-10(3)11(6-13,7-14)12(10,8-15)9(16)17-5-2/h4-5H2,1-3H3
• InChI Key： UBGDWKOORIQFIS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)C(C#N)(C#N)C1(C)CC)=O

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 420°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.502
• PSA: 97.67
• LogP: 1.52294

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives